![molecular formula C17H15ClN2O6S B300867 (5Z)-5-[(6-chloro-1,3-benzodioxol-5-yl)methylidene]-3-[2-(morpholin-4-yl)-2-oxoethyl]-1,3-thiazolidine-2,4-dione](/img/structure/B300867.png)
(5Z)-5-[(6-chloro-1,3-benzodioxol-5-yl)methylidene]-3-[2-(morpholin-4-yl)-2-oxoethyl]-1,3-thiazolidine-2,4-dione
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
(5Z)-5-[(6-chloro-1,3-benzodioxol-5-yl)methylidene]-3-[2-(morpholin-4-yl)-2-oxoethyl]-1,3-thiazolidine-2,4-dione, also known as Morinidazole, is a novel antibacterial and antiprotozoal drug. It is a derivative of 5-nitroimidazole and has been developed as a potential treatment for a variety of bacterial and parasitic infections.
Mechanism of Action
(5Z)-5-[(6-chloro-1,3-benzodioxol-5-yl)methylidene]-3-[2-(morpholin-4-yl)-2-oxoethyl]-1,3-thiazolidine-2,4-dione exerts its antibacterial and antiprotozoal effects by targeting the DNA of the microorganisms. It is activated by the nitroreductase enzymes present in the microorganisms and forms reactive intermediates that damage the DNA. This leads to the inhibition of DNA synthesis and ultimately the death of the microorganisms.
Biochemical and Physiological Effects:
This compound is well-tolerated in humans and has a good safety profile. It is rapidly absorbed and distributed throughout the body, with a half-life of approximately 10 hours. This compound is primarily excreted in the urine and feces.
Advantages and Limitations for Lab Experiments
(5Z)-5-[(6-chloro-1,3-benzodioxol-5-yl)methylidene]-3-[2-(morpholin-4-yl)-2-oxoethyl]-1,3-thiazolidine-2,4-dione has several advantages for lab experiments. It is easy to synthesize and has a good safety profile. It is also effective against a wide range of microorganisms, making it a versatile tool for researchers. However, this compound has some limitations as well. It is not effective against all microorganisms, and its mechanism of action may not be suitable for all research applications.
Future Directions
There are several future directions for the research and development of (5Z)-5-[(6-chloro-1,3-benzodioxol-5-yl)methylidene]-3-[2-(morpholin-4-yl)-2-oxoethyl]-1,3-thiazolidine-2,4-dione. One area of interest is the use of this compound as a treatment for antibiotic-resistant infections. This compound has been shown to be effective against some antibiotic-resistant bacteria, making it a promising candidate for further study. Another area of interest is the use of this compound in combination with other antibiotics or antiprotozoal drugs. This could potentially enhance the effectiveness of this compound and reduce the development of resistance. Finally, there is a need for further studies on the safety and efficacy of this compound in humans, particularly in the treatment of parasitic infections.
Synthesis Methods
(5Z)-5-[(6-chloro-1,3-benzodioxol-5-yl)methylidene]-3-[2-(morpholin-4-yl)-2-oxoethyl]-1,3-thiazolidine-2,4-dione is synthesized by reacting 2-(morpholin-4-yl)-2-oxoethylamine with 5-[(6-chloro-1,3-benzodioxol-5-yl)methylidene]-1,3-thiazolidine-2,4-dione in the presence of a base. The reaction proceeds under mild conditions and yields the desired product in good yield.
Scientific Research Applications
(5Z)-5-[(6-chloro-1,3-benzodioxol-5-yl)methylidene]-3-[2-(morpholin-4-yl)-2-oxoethyl]-1,3-thiazolidine-2,4-dione has been extensively studied for its antibacterial and antiprotozoal properties. It has been shown to be effective against a range of Gram-negative and Gram-positive bacteria, including Helicobacter pylori, Escherichia coli, and Staphylococcus aureus. This compound has also been found to be effective against the protozoan parasites Trichomonas vaginalis and Giardia lamblia.
properties
Molecular Formula |
C17H15ClN2O6S |
---|---|
Molecular Weight |
410.8 g/mol |
IUPAC Name |
(5Z)-5-[(6-chloro-1,3-benzodioxol-5-yl)methylidene]-3-(2-morpholin-4-yl-2-oxoethyl)-1,3-thiazolidine-2,4-dione |
InChI |
InChI=1S/C17H15ClN2O6S/c18-11-7-13-12(25-9-26-13)5-10(11)6-14-16(22)20(17(23)27-14)8-15(21)19-1-3-24-4-2-19/h5-7H,1-4,8-9H2/b14-6- |
InChI Key |
KZGIMZGSAGSNAW-NSIKDUERSA-N |
Isomeric SMILES |
C1COCCN1C(=O)CN2C(=O)/C(=C/C3=CC4=C(C=C3Cl)OCO4)/SC2=O |
SMILES |
C1COCCN1C(=O)CN2C(=O)C(=CC3=CC4=C(C=C3Cl)OCO4)SC2=O |
Canonical SMILES |
C1COCCN1C(=O)CN2C(=O)C(=CC3=CC4=C(C=C3Cl)OCO4)SC2=O |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.